N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-6-methoxy-1H-indole-2-carboxamide
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Description
N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-6-methoxy-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C21H22N4O2S and its molecular weight is 394.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
The compound , due to its complex structure, presents a rich field for research in synthetic chemistry, particularly in the synthesis of heterocyclic compounds. For instance, studies have shown various methods for synthesizing related pyrazole derivatives and exploring their chemical reactivity. A notable example includes the synthesis of pyrazolo[3,4-d]pyrimidine and pyrazole derivatives, highlighting methods for constructing complex molecules that could serve as potential anticancer agents (Nassar et al., 2015). Similarly, the synthesis of novel pyrazole–indole hybrids has been explored, with some derivatives demonstrating significant anticancer activities (Hassan et al., 2021).
Anticancer Potential
A significant area of application for compounds related to the chemical structure is in the development of anticancer drugs. Various derivatives have been synthesized and tested for their cytotoxic activities against different cancer cell lines. For example, pyrazole and indole derivatives have shown promise as potent anticancer agents, with some compounds exhibiting better performance than standard drugs in preclinical models (Deady et al., 2003). This area of research is particularly promising for the development of new therapeutic agents.
Antibacterial Activity
In addition to anticancer research, the antibacterial potential of related compounds has also been investigated. The synthesis and evaluation of novel (4-methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-oxadiazoles for their antibacterial activity represent an example of the broader antimicrobial research involving similar complex molecules (Aghekyan et al., 2020).
Molecular Modelling and Enzymatic Assays
The study of these compounds extends into computational chemistry and biochemistry, where molecular modeling and enzymatic assays are employed to understand their mechanism of action at the molecular level. This approach facilitates the identification of promising candidates for further development into therapeutic agents (Hassan et al., 2021).
Properties
IUPAC Name |
N-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-6-methoxy-1H-indole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O2S/c1-13-20(16-6-9-28-12-16)14(2)25(24-13)8-7-22-21(26)19-10-15-4-5-17(27-3)11-18(15)23-19/h4-6,9-12,23H,7-8H2,1-3H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMPFAVLDANFAGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CCNC(=O)C2=CC3=C(N2)C=C(C=C3)OC)C)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.